![molecular formula C9H8N2O3 B022647 6-nitro-3,4-dihydroquinolin-2(1H)-one CAS No. 22246-16-8](/img/structure/B22647.png)
6-nitro-3,4-dihydroquinolin-2(1H)-one
Overview
Description
6-Nitro-3,4-dihydroquinolin-2(1H)-one, commonly referred to as 6-nitroquinoline-1-oxide (6-NQO), is a synthetic organic compound that has been extensively studied for its potential applications in scientific research. 6-NQO is a nitro-aromatic compound that has been used in a variety of research fields, including biochemistry, pharmacology, and toxicology. It is a stable compound that is relatively easy to synthesize and is widely available. 6-NQO has been used in studies of metabolic processes, gene expression, and drug metabolism. It is also used as a model compound to study the mechanism of action of other compounds.
Scientific Research Applications
Platelet Aggregation Inhibition : A derivative, 6-(4-ethoxycarbonylpiperidino)-7-nitro-3,4-dihydroquinoline-2(1H)-one, has shown significant inhibitory activity against platelet aggregation, indicating potential use as a therapeutic agent in cardiovascular diseases (Iyobe et al., 2001).
Antitumor Activity : Another compound, 6-nitro-2-(3-chloropropyl)-1H-benz[de]isoquinoline-1,3-dione, demonstrated notable anti-tumor activity in mice without significant toxicity. This suggests its potential in cancer therapy (Mukherjee, Dutta, & Sanyal, 2013).
Antimicrobial Properties : 1-substituted 6-nitro-4-oxo-1,4-dihydroquinoline-3-carboxylic acids, a related group of compounds, have exhibited high antibacterial activity, particularly in the fluoroquinolone series, suggesting their potential as antimicrobial drugs (Glushkov, Marchenko, & Levshin, 1997).
Chemical Synthesis : The compound has also been a subject in chemical synthesis studies. For example, a metal-free haloazidation method for forming azidylated 3,4-dihydroquinolin-2(1H)-ones has been developed, aiding in the discovery of lead compounds and other nitrogen-containing heterocycles (Wang et al., 2016).
Synthesis Optimization : The optimal process for synthesizing 6-nitro-3,4-dihydroquinazolin-4-one was found to be at a temperature of 40°C with a reaction time of 4.5 hours, providing insights into efficient production methods (Ziyadullaev et al., 2020).
Cascade Halosulfonylation Method : A new cascade three-component halosulfonylation method efficiently synthesizes densely functionalized 3,4-dihydroquinolin-2(1H)-ones, demonstrating a novel approach in chemical synthesis (Zhu et al., 2016).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
6-nitro-3,4-dihydro-1H-quinolin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O3/c12-9-4-1-6-5-7(11(13)14)2-3-8(6)10-9/h2-3,5H,1,4H2,(H,10,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQMSVHWAVMTBHK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)NC2=C1C=C(C=C2)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10408452 | |
Record name | 6-nitro-3,4-dihydroquinolin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10408452 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
22246-16-8 | |
Record name | 3,4-Dihydro-6-nitro-2(1H)-quinolinone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=22246-16-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-nitro-3,4-dihydroquinolin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10408452 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-Nitro-3,4-dihydroquinolin-2(1H)-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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